112811-59-3

Gatifloxacin

In Stock

• CAS RN:
• 112811-59-3

• Formula:
• C19H22FN3O4

• InChI:
• InChI=1S/C19H22FN3O4/c1-10-8-22(6-5-21-10)16-14(20)7-12-15(18(16)27-2)23(11-3-4-11)9-13(17(12)24)19(25)26/h7,9-11,21H,3-6,8H2,1-2H3,(H,25,26)

• InChIKey:
• XUBOMFCQGDBHNK-UHFFFAOYSA-N

• Fluoroquinolone antibiotic. Inhibits bacterial DNA gyrase and type II topoisomerase (IC50 values are 0.109 and 13.8 µg/ml respectively. Pharmacologically active following oral administration. Crosses the blood-brain barrier.
  Gatifloxacin is a fluoroquinolone antibiotic which inhibits bacterial DNA gyrase (IC50 = 0.109 μg/ml) and topoisomerase IV (IC50 = 13.8 μg/ml). It is much less effective against HeLa cell topoisomerase II (IC50 = 265 μg/ml). Gatifloxin has been used as a broad-spectrum oral antibiotic, but it can produce dysglycemia in older adults. It remains useful for resolving bacterial conjunctivitis.
  Gatifloxacin is a synthetic 8-methoxyfluoroquinolone with antibacterial activity against a wide range of gram-negative and gram-positive microorganisms. Gatifloxacin exerts its effect through inhibition of DNA gyrase, an enzyme involved in DNA replication, tra...

Gatifloxacin hydrochloride

• CAS RN:
• 112811-59-3; 121577-32-0; 160738-57-8

• Formula:
• C19H23ClFN3O4

• InChI:
• InChI=1S/C19H22FN3O4.ClH/c1-10-8-22(6-5-21-10)16-14(20)7-12-15(18(16)27-2)23(11-3-4-11)9-13(17(12)24)19(25)26;/h7,9-11,21H,3-6,8H2,1-2H3,(H,25,26);1H

• InChIKey:
• GQYBNVXJQVIRGC-UHFFFAOYSA-N

• Gatifloxacin hydrochloride is a useful research compound. Its molecular formula is C19H23ClFN3O4 and its molecular weight is 411.86. The purity is usually 95%.